Cas no 936250-20-3 (3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

3-Methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole is a boronic ester derivative of pyrazole, serving as a versatile intermediate in organic synthesis and medicinal chemistry. Its key advantages include enhanced stability under ambient conditions compared to free boronic acids, making it suitable for prolonged storage and handling. The tetramethyl-1,3,2-dioxaborolane moiety improves solubility in organic solvents, facilitating Suzuki-Miyaura cross-coupling reactions. This compound is particularly valuable in the synthesis of heterocyclic scaffolds and bioactive molecules due to its regioselective reactivity. Its structural features allow for efficient functionalization, enabling applications in pharmaceutical research and materials science. The product is typically characterized by high purity and consistent performance in borylation reactions.
3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole structure
936250-20-3 structure
Product Name:3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
CAS No:936250-20-3
MF:C10H17BN2O2
MW:208.065182447433
MDL:MFCD08690235
CID:69574
PubChem ID:17750270
Update Time:2025-05-28

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 1H-Pyrazole,3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • 3-Methyl-1H-pyrazole-4-boronic acid pinacol ester
    • 3-METHYL-4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-1H-PYRAZOLE
    • 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 3-Methylpyrazole-4-boronic acid
    • 3-METHYLPYRAZOLE-4-BORONIC ACID, PINACOL ESTER
    • 3-METHYL-4-PYRAZOLE BORONIC ACID PINACOL ESTER
    • 3-Methylpyrazole-4-boronic acid pinacol ester
    • 3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (ACI)
    • (3-Methyl-1H-pyrazol-4-yl)boronic acid pinacol ester
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3-(methyl)-1H-pyrazole
    • BCP21842
    • DTXSID50590401
    • 5-Methyl-1H-pyrazole-4-boronic acid, pinacol ester
    • MSJAEFFWTBMIKT-UHFFFAOYSA-N
    • 5-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
    • 936250-20-3
    • CS-W005192
    • EN300-212613
    • O10133
    • 3-Methyl-1H-pyrazole-4-boronic acid pinacol ester, 97%
    • 3-methyl-pyrazole-4-boronic acid pinacol ester
    • Z1509585905
    • STL555809
    • 3-Methyl-1H-pyrazole-4-boronic acid pinacol ester
    • AKOS015960133
    • (5-METHYL-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
    • SCHEMBL140519
    • MFCD10698991
    • PB12557
    • GS-5719
    • 5-methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
    • J-512926
    • methylpyrazole-4-boronic acid pinacol ester
    • 1430754-36-1
    • SY014616
    • MFCD08690235
    • 5-METHYLPYRAZOLE-4-BORONIC ACID, PINACOL ESTER
    • BBL102010
    • AKOS016015841
    • MDL: MFCD08690235
    • Inchi: 1S/C10H17BN2O2/c1-7-8(6-12-13-7)11-14-9(2,3)10(4,5)15-11/h6H,1-5H3,(H,12,13)
    • InChI Key: MSJAEFFWTBMIKT-UHFFFAOYSA-N
    • SMILES: N1=C(C)C(B2OC(C)(C)C(C)(C)O2)=CN1

Computed Properties

  • Exact Mass: 208.13800
  • Monoisotopic Mass: 208.1383080 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 208.07
  • Topological Polar Surface Area: 47.1

Experimental Properties

  • Melting Point: 129-134 °C
  • Boiling Point: 350.3°C at 760 mmHg
  • Flash Point: 165.6℃
  • PSA: 47.14000
  • LogP: 1.01730

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Inert atmosphere,2-8°C

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Pricemore >>

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3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: Dichlorobis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ;  3 h, reflux
Reference
ClTi(OiPr)3-Promoted Reductive Amination on the Solid Phase: Combinatorial Synthesis of a Biaryl-Based Sulfonamide Library
Gutierrez, Corey D.; Bavetsias, Vassilios; McDonald, Edward, Journal of Combinatorial Chemistry, 2008, 10(2), 280-284

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethyl sulfoxide ;  18 h, rt → 90 °C
Reference
Heteroaryl compounds, compositions thereof, preparation and methods of treatment therewith
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
Preparation of novel antimalarial agents containing heterocyclic compound
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Preparation of phenylpyrazole derivatives as potent ROCK1 and ROCK2 inhibitors
, United States, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  overnight, 90 °C
Reference
Triazolopyrazine compounds useful for the treatment of degenerative and inflammatory diseases and their preparation
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline ,  Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium Solvents: Tetrahydrofuran ;  1 h, 80 °C
1.2 Solvents: Tetrahydrofuran ;  21 h, 80 °C
1.3 Solvents: Diethyl ether ,  Water
Reference
Iridium-Catalyzed C-H Borylation of Heteroarenes: Scope, Regioselectivity, Application to Late-Stage Functionalization, and Mechanism
Larsen, Matthew A.; Hartwig, John F., Journal of the American Chemical Society, 2014, 136(11), 4287-4299

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ;  16 h, rt → 90 °C
Reference
Compositions and methods for inhibition of transducin β-like protein 1 binding to disease-associated molecules
, World Intellectual Property Organization, , ,

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Raw materials

3-methyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Preparation Products

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